2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21N5O2S/c1-3-29-18-10-6-16(7-11-18)22-25-24-19-12-13-21(26-27(19)22)30-14-20(28)23-17-8-4-15(2)5-9-17/h4-13H,3,14H2,1-2H3,(H,23,28)
• InChI Key: WVOGRRNXSPKWJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol
• CAS No.: 852436-60-3

Description

This compound is a heterocyclic acetamide derivative featuring a [1,2,4]triazolo[4,3-b]pyridazine core substituted with a 4-ethoxyphenyl group at position 3 and a thioacetamide linker connected to a p-tolyl (4-methylphenyl) group. Its structural design aligns with bioactive molecules targeting proteins such as PEF(S) and enzymes like calpain-1, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the Triazolopyridazine Core: This step involves the cyclization of appropriate hydrazine derivatives with ethoxyphenyl-substituted nitriles under acidic or basic conditions to form the triazolopyridazine core.

Thioether Formation: The triazolopyridazine core is then reacted with a thiol derivative, such as p-tolylthiol, under nucleophilic substitution conditions to introduce the thioether linkage.

Acetamide Formation: Finally, the resulting intermediate is acylated with acetic anhydride or acetyl chloride to form the acetamide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of high-throughput screening for reaction conditions, as well as the implementation of continuous flow chemistry techniques to streamline the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, potentially reducing the acetamide moiety to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxyphenyl or p-tolyl positions, using reagents like halides or organometallic compounds.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halides, organometallic reagents, and other nucleophiles.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide has several applications in scientific research:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its possible anti-inflammatory, anticancer, and antimicrobial properties.

Materials Science: Due to its unique structure, the compound is studied for its potential use in the development of novel materials with specific electronic or optical properties.

Chemical Biology: The compound is used as a probe to study various biological processes, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets with high affinity, potentially inhibiting their activity or modulating their function. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	R₁ (Triazolo-Pyridazine Substituent)	R₂ (Acetamide Substituent)	Key Features
Target Compound	[1,2,4]Triazolo[4,3-b]pyridazine	4-Ethoxyphenyl (position 3)	p-Tolyl	Ethoxy enhances lipophilicity; thioacetamide linker improves flexibility.
2-((3-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-fluorophenyl)acetamide	Same core	4-Ethoxyphenyl (position 3)	4-Fluorophenyl	Fluorine increases electronegativity, potentially altering binding affinity.
2-((6-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(3-fluorophenyl)acetamide	Same core	4-Ethoxyphenyl (position 6)	3-Fluorophenyl	Positional isomerism may reduce steric hindrance or alter target engagement.
N-Methyl-N-[3-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide (C1632)	Same core	Methyl (position 3)	N-Methylphenyl	Lacks thioether; methyl group may lower metabolic stability.

Physicochemical and Pharmacological Properties

Table 2: Comparative Pharmacological Data

Compound	Molecular Weight	LogP (Predicted)	Melting Point (°C)	Biological Activity
Target Compound	~449.5*	~3.2	Not reported	Potential PEF(S) binder; calpain-1 inhibitor (inferred from analogs) .
C1632	336.4	2.8	Not reported	Inhibits Lin-28/let-7 interaction; reduces PD-L1 expression and tumor growth.
E-4b (Propenoic acid analog)	407.4	1.5	253–255	Higher polarity due to carboxylic acid; no reported acetamide bioactivity.
BAY 60-6583	412.5	3.5	Not reported	Adenosine receptor agonist; cyano groups enhance binding specificity.

*Calculated based on for a related analog.

Key Research Findings

Binding Affinity : The target compound’s thioacetamide linker and ethoxyphenyl group may enhance binding to PEF(S) compared to sulfonamide analogs (e.g., compounds 1–5 in ) due to improved hydrophobic interactions .

Synthetic Accessibility : The compound’s synthesis (similar to ’s fluorophenyl analog) involves straightforward coupling of thioacetic acid derivatives with aryl amines, yielding >95% purity in analogs .

Q & A

Q. What substituent modifications enhance blood-brain barrier (BBB) penetration?

• Design Principles :
• Reduced Polarity : Replace p-tolyl with trifluoromethyl groups to lower polar surface area (<90 Ų) .
• Prodrug Strategy : Esterify acetamide to increase lipophilicity, with in situ hydrolysis by esterases .